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For researchers, scientists, and professionals in drug development navigating the quantum

landscape, the choice of qubit is a critical decision that dictates the potential and limitations of

their quantum computing endeavors. This guide provides an objective comparison of

Ytterbium-171 (¹⁷¹Yb⁺) with other leading trapped-ion qubits—Calcium-40 (⁴⁰Ca⁺), Barium-133

(¹³³Ba⁺), and Strontium-88 (⁸⁸Sr⁺). The comparison is based on key performance metrics

backed by experimental data, offering a clear overview to inform hardware selection for

quantum information processing.

Trapped ions are a leading platform for quantum computing, prized for their long coherence

times, high-fidelity operations, and excellent connectivity. The choice of atomic species for a

trapped-ion qubit, however, involves trade-offs in properties such as internal energy level

structure, laser cooling and control wavelengths, and susceptibility to external noise. This guide

delves into a quantitative comparison of these factors for ¹⁷¹Yb⁺ and its prominent alternatives.

At a Glance: Key Performance Metrics
The performance of a quantum bit is primarily assessed by its ability to maintain a quantum

state (coherence), the accuracy of quantum operations (gate fidelity), and the reliability of

reading out the final state (state preparation and measurement fidelity). The following table

summarizes these crucial metrics for the four trapped ions under consideration, providing a

quantitative foundation for comparison.
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Ion
Species

Qubit
Type

T₁
Coherenc
e Time

T₂
Coherenc
e Time

Single-
Qubit
Gate
Fidelity

Two-
Qubit
Gate
Fidelity

State
Preparati
on &
Measure
ment
(SPAM)
Fidelity

¹⁷¹Yb⁺ Hyperfine
> 10

minutes
~1 s

> 99.99%

[1]

99.72%[2]

[3]

99.915(7)

%[4]

⁴⁰Ca⁺
Optical/Spi

n
~1 s ~1 ms[5]

99.999985

%[6]

> 99.9%[7]

[8]

99.991(1)

%

¹³³Ba⁺ Hyperfine > 30 s - 99.97%[9]
> 99.9%

[10]

99.971(3)

%[11]

⁸⁸Sr⁺ Optical -
715(30)

ms[12]

99.3(1)%

[13]

99.45(6)%

[13]

> 99.6%

[13]

In-Depth Comparison of Trapped Ion Qubits
Ytterbium-171 (¹⁷¹Yb⁺): The Hyperfine Workhorse
Ytterbium-171 is a widely used hyperfine qubit, meaning its quantum states are encoded in

the hyperfine energy levels of its ground state. This provides a significant advantage: the qubit

frequency is in the microwave regime, making it less susceptible to laser phase noise and

resulting in exceptionally long coherence times.

Advantages:

Long Coherence Times: The hyperfine structure leads to "clock" transitions that are

insensitive to magnetic field fluctuations to the first order, enabling very long T₁ and T₂ times.

High-Fidelity Gates: Well-established techniques using stimulated Raman transitions with

355 nm lasers allow for high-fidelity single- and two-qubit gates[6].

Mature Technology: ¹⁷¹Yb⁺ is a workhorse in the trapped-ion community, leading to well-

developed experimental techniques and a robust ecosystem of supporting technologies.
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Experimental Protocol Outline: ¹⁷¹Yb⁺ Hyperfine Qubit

The following diagram illustrates a typical experimental workflow for initializing, manipulating,

and measuring a ¹⁷¹Yb⁺ qubit.
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General Trapped Ion Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1261637?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

